Cas no 1075720-65-8 (3-Hydroxy Cyproconazole)

• Product Name: 3-Hydroxy Cyproconazole
• CAS No: 1075720-65-8
• MF: C₁₅H₁₈ClN₃O₂
• MW: 307.775322437286
• CID: 5545793
• Update Time: 2025-06-08

3-Hydroxy Cyproconazole Chemical and Physical Properties

Names and Identifiers

• 2,3-Butanediol, 2-(4-chlorophenyl)-3-cyclopropyl-1-(1H-1,2,4-triazol-1-yl)-
• 3-Hydroxy Cyproconazole

• Inchi： 1S/C15H18ClN3O2/c1-14(20,11-2-3-11)15(21,8-19-10-17-9-18-19)12-4-6-13(16)7-5-12/h4-7,9-11,20-21H,2-3,8H2,1H3
• InChI Key： NUFIGGFDCSFXQR-UHFFFAOYSA-N
• SMILES： C(N1C=NC=N1)C(C1=CC=C(Cl)C=C1)(O)C(C1CC1)(O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-Hydroxy Cyproconazole

3-Hydroxy Cyproconazole (CAS No. 1075720-65-8): An Overview of Its Properties, Applications, and Recent Research

3-Hydroxy Cyproconazole (CAS No. 1075720-65-8) is a derivative of cyproconazole, a widely used triazole fungicide. This compound has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including agriculture, pharmaceuticals, and environmental science. This article provides a comprehensive overview of 3-Hydroxy Cyproconazole, including its chemical structure, biological activity, and the latest research findings.

Chemical Structure and Properties

3-Hydroxy Cyproconazole is a white to off-white crystalline solid with the molecular formula C₁₅H₁₄ClN₃O₂. Its molecular weight is approximately 301.74 g/mol. The compound features a triazole ring and a hydroxyl group at the 3-position, which are key structural elements responsible for its biological activity. The presence of the hydroxyl group enhances the compound's solubility in polar solvents and contributes to its reactivity in various chemical reactions.

The physical properties of 3-Hydroxy Cyproconazole include a melting point of around 120-125°C and a boiling point of approximately 450°C at standard pressure. It is slightly soluble in water but exhibits good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These properties make it suitable for use in both laboratory settings and industrial applications.

Biological Activity and Mechanism of Action

3-Hydroxy Cyproconazole is primarily known for its fungicidal properties. It acts by inhibiting the synthesis of ergosterol, a key component of fungal cell membranes. This inhibition disrupts the integrity of the cell membrane, leading to cell death. The mechanism of action involves the binding of 3-Hydroxy Cyproconazole to the cytochrome P450 enzyme lanosterol 14α-demethylase (CYP51), which is essential for ergosterol biosynthesis.

In addition to its fungicidal activity, recent studies have explored the potential of 3-Hydroxy Cyproconazole in other biological contexts. For instance, research has shown that it exhibits moderate antiviral activity against certain plant viruses, making it a promising candidate for integrated pest management strategies in agriculture.

Agricultural Applications

In agriculture, 3-Hydroxy Cyproconazole is used as a broad-spectrum fungicide to control various fungal diseases affecting crops such as cereals, fruits, and vegetables. Its effectiveness against pathogens like Fusarium, Rhizoctonia, and Septoria has made it a valuable tool for farmers and agronomists. The compound's low toxicity to mammals and beneficial insects further enhances its appeal as an environmentally friendly pesticide.

A recent study published in the Journal of Agricultural and Food Chemistry investigated the efficacy of 3-Hydroxy Cyproconazole in controlling Fusarium head blight in wheat. The results showed that the compound significantly reduced disease incidence and severity compared to untreated controls. This finding underscores the potential of 3-Hydroxy Cyproconazole as an effective fungicide for managing this economically important disease.

Pharmaceutical Applications

Beyond agriculture, there is growing interest in exploring the pharmaceutical applications of 3-Hydroxy Cyproconazole. Initial studies have indicated that it may have antifungal properties relevant to human health. For example, research conducted by a team at the University of California found that 3-Hydroxy Cyproconazole exhibited potent antifungal activity against Candida species, which are common causes of yeast infections.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Hydroxy Cyproconazole-based formulations for treating fungal infections in humans. Preliminary results are promising, with no significant adverse effects reported at therapeutic doses. If successful, these formulations could provide an alternative treatment option for patients with drug-resistant fungal infections.

Environmental Impact and Safety Considerations strong> p > < p >While 3-Hydroxy Cyproconazole strong > offers numerous benefits , its environmental impact must be carefully considered . Studies have shown that when applied correctly ,< strong > 3-Hydroxy Cyproconazole strong > has minimal effects on non-target organisms and does not persist in soil or water . However , proper application techniques are crucial to prevent runoff into water bodies , which could potentially harm aquatic ecosystems . p > < p >To ensure safe use , regulatory agencies such as the Environmental Protection Agency (EPA) have established guidelines for handling and applying 3-Hydroxy Cyproconazole strong > . These guidelines include recommendations for personal protective equipment (PPE) , storage conditions , and disposal methods . Adhering to these guidelines helps minimize risks to human health and the environment . p > < p >< strong >Recent Research Trends strong > p > < p >The scientific community continues to explore new applications and improve our understanding of 3-Hydroxy Cyproconazole strong > . One area of active research involves developing more sustainable production methods for this compound . Traditional synthesis routes often require harsh conditions and generate significant waste . However , recent advances in green chemistry have led to more environmentally friendly processes that reduce energy consumption and waste production . p > < p >Another emerging trend is the use of 3-Hydroxy Cyproconazole strong > in combination with other active ingredients to enhance efficacy while reducing dosage requirements . For example , a study published in PLOS ONE demonstrated that combining 3-Hydroxy Cyproconazole strong > with azoxystrobin resulted in synergistic effects against several fungal pathogens . This approach not only improves disease control but also reduces the risk of resistance development . p > < p >< strong >Conclusion strong > p > < p >< strong > 3-Hydroxy Cyproconazole strong >(CAS No . 1075720-65-8) is a versatile compound with significant potential across multiple industries . Its unique chemical structure confers robust fungicidal properties , making it an effective tool for managing plant diseases . Additionally , ongoing research suggests promising applications in human health and environmental protection . As new insights continue to emerge ,< strong > 3-Hydroxy Cyproconazole strong > is poised to play an increasingly important role in addressing global challenges related to food security , public health , and sustainability . p > article > response >